Cas no 2692623-19-9 (Linoleic acid-biotin)

• Product Name: Linoleic acid-biotin
• CAS No: 2692623-19-9
• MF: C₂₈H₄₈N₄O₃S
• MW: 520.770726203918
• CID: 5146132
• Update Time: 2025-06-09

Linoleic acid-biotin Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]hydrazide, (3aR,4R,6aS)-rel-
• Linoleic acid-biotin

• Inchi： 1S/C28H48N4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-25(33)31-32-26(34)21-18-17-19-24-27-23(22-36-24)29-28(35)30-27/h6-7,9-10,23-24,27H,2-5,8,11-22H2,1H3,(H,31,33)(H,32,34)(H2,29,30,35)/b7-6-,10-9-/t23-,24-,27-/m1/s1
• InChI Key： DYDABARMVFMPOO-QJCMLZEESA-N
• SMILES： C1(=O)N[C@@]2([H])[C@@H](CCCCC(NNC(=O)CCCCCCC/C=C\C/C=C\CCCCC)=O)SC[C@@]2([H])N1

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 770.3±60.0 °C(Predicted)
• pka: 11.59±0.50(Predicted)

Additional information on Linoleic acid-biotin

Introduction to Linoleic acid-biotin (CAS No: 2692623-19-9)

Linoleic acid-biotin, identified by the chemical compound code CAS No 2692623-19-9, represents a novel biochemical entity that merges the properties of linoleic acid, an essential omega-6 fatty acid, with biotin, a vital B-vitamin. This innovative conjugate has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its potential synergistic effects and applications in enhancing metabolic processes and therapeutic interventions.

The compound Linoleic acid-biotin is synthesized through a meticulous process that ensures the covalent bonding between linoleic acid and biotin, maintaining the structural integrity and functional efficacy of both components. Linoleic acid, a polyunsaturated fatty acid, is well-documented for its role in lipid metabolism, inflammation modulation, and cellular signaling. On the other hand, biotin (vitamin B7) is renowned for its involvement in carboxylation reactions, which are critical for glucose production and amino acid synthesis.

The combination of these two bioactive molecules in Linoleic acid-biotin opens up new avenues for research and application. Recent studies have highlighted the compound's potential in improving insulin sensitivity and glucose homeostasis, making it a promising candidate for managing metabolic disorders such as type 2 diabetes. The conjugation of linoleic acid with biotin enhances its bioavailability and extends its therapeutic window, thereby increasing its efficacy.

In vitro studies have demonstrated that Linoleic acid-biotin exhibits remarkable anti-inflammatory properties by modulating key inflammatory pathways such as NF-κB and MAPK. The presence of biotin further enhances these effects by supporting the biosynthesis of lipids that are involved in anti-inflammatory responses. This dual-action mechanism makes Linoleic acid-biotin a potent candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound has also shown promise in promoting skin health due to its ability to enhance fatty acid synthesis and improve lipid barrier function. Biotin's role in maintaining healthy skin cells, coupled with linoleic acid's ability to nourish the skin's lipid layer, makes Linoleic acid-biotin an ideal ingredient for cosmetic formulations aimed at moisturizing and rejuvenating the skin.

Epidemiological studies have indicated that dietary intake of omega-6 fatty acids, such as linoleic acid, is associated with reduced risks of cardiovascular diseases. When combined with biotin, which supports energy metabolism and cholesterol synthesis, Linoleic acid-biotin may offer additional cardiovascular benefits by improving lipid profiles and reducing oxidative stress.

The therapeutic potential of Linoleic acid-biotin extends to neurodegenerative diseases as well. Research suggests that linoleic acid plays a role in maintaining neuronal health by supporting synaptic function and reducing neuroinflammation. Biotin's involvement in energy production further enhances these effects, making Linoleic acid-biotin a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Linoleic acid-biotin, with its unique chemical structure and functional properties, represents a significant advancement in biochemical research. Its potential applications in managing metabolic disorders, reducing inflammation, promoting skin health, enhancing cardiovascular function, and combating neurodegenerative diseases make it a compound of great interest for future clinical trials and therapeutic development.